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Compound of Interest

Compound Name:
Ethyl 1-methylpyrrole-2-

carboxylate

Cat. No.: B1265761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Ethyl 1-methylpyrrole-2-
carboxylate, a heterocyclic compound of interest in synthetic chemistry and pharmaceutical

research. It details the compound's properties, analytical methods, and its role as a versatile

building block.

Compound Identification
The primary identifier for Ethyl 1-methylpyrrole-2-carboxylate is its CAS (Chemical Abstracts

Service) Registry Number.

Identifier Value

CAS Number 23466-27-5[1][2][3]

IUPAC Name ethyl 1-methylpyrrole-2-carboxylate[2]

Molecular Formula C₈H₁₁NO₂[1][2]

Synonyms

Ethyl 1-methyl-1H-pyrrole-2-carboxylate, 1H-

Pyrrole-2-carboxylic acid, 1-methyl-, ethyl

ester[1][2]
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Physicochemical and Spectroscopic Data
The following tables summarize key quantitative properties of the compound.

Table 1: Physicochemical Properties

Property Value Source

Molecular Weight 153.18 g/mol [1][2]

Exact Mass 153.078978594 Da [2]

LogP 1.88 [1]

Physical Form Solid [3]

| Topological Polar Surface Area | 31.2 Å² |[2] |

Table 2: Chemical Identifiers

Type Identifier

InChI
InChI=1S/C8H11NO2/c1-3-11-8(10)7-5-4-6-
9(7)2/h4-6H,3H2,1-2H3

InChIKey IIKHONWHFIKUQV-UHFFFAOYSA-N

| Canonical SMILES | CCOC(=O)C1=CC=CN1C |

Synthesis and Analysis
The pyrrole scaffold is a crucial component in medicinal chemistry, serving as a foundational

structure for numerous therapeutic agents.[4] Ethyl 1-methylpyrrole-2-carboxylate is a

valuable intermediate in the synthesis of more complex molecules for drug discovery and

agrochemical development.[5]

A common method for the synthesis of N-alkylated pyrroles involves the alkylation of the

corresponding N-H pyrrole. The following diagram illustrates a logical synthetic route from Ethyl

1H-pyrrole-2-carboxylate.
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Step 1: Deprotonation

Step 2: N-Alkylation

Ethyl 1H-pyrrole-2-carboxylate
(CAS: 2199-43-1)

Pyrrole Anion
(Intermediate)

Deprotonation

Base
(e.g., NaH, K₂CO₃)

Aprotic Solvent
(e.g., DMF, THF)

Ethyl 1-methylpyrrole-2-carboxylate
(CAS: 23466-27-5)

Nucleophilic Attack

Alkylating Agent
(e.g., CH₃I, (CH₃)₂SO₄)

Click to download full resolution via product page

Caption: Logical workflow for the N-methylation of a pyrrole ester.

Ethyl 1-methylpyrrole-2-carboxylate can be analyzed using a reverse-phase High-

Performance Liquid Chromatography (RP-HPLC) method. This technique is scalable and

suitable for both purity assessment and pharmacokinetic studies.[1]

Objective: To separate and quantify Ethyl 1-methylpyrrole-2-carboxylate.

Methodology:

Column: Newcrom R1[1]

Mobile Phase: A mixture of Acetonitrile (MeCN), water, and an acid modifier.[1]
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For standard analysis: Phosphoric acid.[1]

For Mass Spectrometry (MS) compatible applications: Formic acid should be used instead

of phosphoric acid.[1]

Detection: UV-Vis or Mass Spectrometry (MS)

Application: This method is robust and can be adapted for preparative separation to isolate

impurities or for pharmacokinetic analysis of biological samples.[1]
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Caption: Standard workflow for the HPLC analysis of the target compound.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1265761?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, this compound presents several hazards.

Table 3: GHS Hazard Classification

Hazard Code Description Pictogram Signal Word

H315
Causes skin
irritation

! Warning

H319
Causes serious eye

irritation
! Warning

| H335 | May cause respiratory irritation | ! | Warning |

Data sourced from PubChem GHS Classification.[2]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood.

Applications in Research and Development
The pyrrole nucleus is a prominent scaffold in medicinal chemistry, found in many biologically

active compounds.[4] Esters of pyrrole-2-carboxylic acids, such as the title compound, are key

intermediates in the synthesis of:

Active Pharmaceutical Ingredients (APIs): The structure allows for diverse functionalization,

enabling the creation of novel drug candidates targeting a range of diseases.[4][5]

Agrochemicals: Used as a precursor for developing new pesticides and herbicides.[5]

Materials Science: The electronic properties of pyrrole derivatives are being explored for

applications in advanced polymers and organic electronic materials.[5]

Its utility as a building block makes it a valuable compound for researchers in synthetic organic

chemistry and for professionals in the pharmaceutical and chemical industries engaged in

discovery and process development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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